2-({N-[(2-nitrophenyl)sulfonyl]-N-phenylglycyl}amino)-N-propylbenzamide

• IUPAC Name: 2-[[2-(N-(2-nitrophenyl)sulfonylanilino)acetyl]amino]-N-propylbenzamide
• InChI: InChI=1S/C24H24N4O6S/c1-2-16-25-24(30)19-12-6-7-13-20(19)26-23(29)17-27(18-10-4-3-5-11-18)35(33,34)22-15-9-8-14-21(22)28(31)32/h3-15H,2,16-17H2,1H3,(H,25,30)(H,26,29)
• InChI Key: AYQJLONDHMGNLQ-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC=CC=C1NC(=O)CN(C2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C24H24N4O6S
• Molecular Weight: 496.5 g/mol

Description

Synthesis Analysis

Molecular Structure Analysis

The molecular structure of related compounds showcases a complex arrangement of atoms and bonds, with particular emphasis on the presence of sulfonyl, nitro, and amide groups. This complexity contributes to the unique properties and reactivity patterns of these compounds. For instance, N-aminosulfamide peptide mimics have been synthesized, demonstrating the versatility of these compounds in mimicking biologically relevant structures (Turcotte, Bouayad‐Gervais, & Lubell, 2012).

Chemical Reactions and Properties

Chemical reactions involving "2-({N-[(2-nitrophenyl)sulfonyl]-N-phenylglycyl}amino)-N-propylbenzamide" and its derivatives include sulfinylation and subsequent hetero Diels–Alder reactions, showcasing the compound's reactivity towards forming bicyclic and tricyclic structures (Hemming & Loukou, 2004). Moreover, the chemical properties of these compounds allow for their use in synthesizing peptidomimetics and other biologically active molecules.

Physical Properties Analysis

The physical properties of "2-({N-[(2-nitrophenyl)sulfonyl]-N-phenylglycyl}amino)-N-propylbenzamide" derivatives, such as solubility, melting point, and thermal stability, are crucial for their practical application. These properties are influenced by the compound's molecular structure, particularly the arrangement and nature of its functional groups. Research on novel thermally stable polyimides based on flexible diamine, incorporating similar structural motifs, highlights the significance of molecular design in achieving desirable physical properties (Mehdipour‐Ataei, Sarrafi, & Hatami, 2004).

Chemical Properties Analysis

The chemical properties of such compounds, including reactivity towards various reagents and conditions, play a vital role in their application in synthesis and material science. The ability to undergo specific reactions, such as aminosulfonylation, highlights the compound's utility in creating complex molecular architectures (Wang et al., 2019).